Cas no 732302-99-7 (Givinostat hydrochloride monohydrate)
Givinostat hydrochloride monohydrate Chemical and Physical Properties
Names and Identifiers
-
- ITF2357
- ITF2357 (Givinostat)
- N-[4-[(Hydroxyamino)carbonyl]phenyl]carbamic acid [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester hydrochloride hydrate
- Givinostat (ITF2357)
- ITF2357 (Givinostat,Gavinostat)
- Diethyl-[6-(4-hydroxycarbamoyl-phenyl carbamoyloxymethyl)-naphthalen-2-yl methyl]-ammonium chloride
- N-[4-[(Hydroxyamino)carbonyl]phenyl]-carbamic acid, [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester hydrochloride
- Givinostat hydrochloride monohydrate
- BS-17407
- [6-(diethylaminomethyl)naphthalen-2-yl]methyl N-[4-(hydroxycarbamoyl)phenyl]carbamate;hydrate;hydrochloride
- Gavinostat hydrochloride monohydrate
- SY344670
- EX-A2286
- SMR004702881
- GIVINOSTAT HYDROCHLORIDE [USAN]
- Carbamic acid, [4-[(hydroxyamino)carbonyl]phenyl]-, [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester, monohydrochloride, monohydrate
- NCGC00346743-01
- Givinostat HCl hydrate
- {6-[(diethylamino)methyl]naphthalen-2-yl}methyl N-[4-(hydroxycarbamoyl)phenyl]carbamate hydrate hydrochloride
- AC-33032
- EN300-23296770
- Carbamic acid, N-[4-[(hydroxyamino)carbonyl]phenyl]-, [6-[(diethylamino)methyl]-2-naphthalenyl]methyl ester, hydrochloride, hydrate (1:1:1)
- Givinostat hydrochloride monohydrate; ITF-2357 hydrochloride monohydrate
- ITF2357,Givinostat, Gavinostat
- ITF2357 hydrochloride monohydrate
- MFCD28502062
- ITF-2357 hydrochloride monohydrate
- UNII-6R2GQ94CB5
- Givinostat (hydrochloride monohydrate)
- SW219469-1
- Givinostat Hydrochloride Hydrate
- CS-7576
- Carbamic acid, N-(4-((hydroxyamino)carbonyl)phenyl)-, (6-((diethylamino)methyl)-2-naphthalenyl)methyl ester, hydrochloride, hydrate (1:1:1)
- DUVYZAT
- AKOS027288722
- BCP02886
- [6-[(Diethylamino)methyl]-2-naphthyl]methyl [4-(Hydroxycarbamoyl)phenyl]carbamate Hydrochloride Hydrate
- (6-((diethylamino)methyl)naphthalen-2-yl)methyl (4-(hydroxycarbamoyl)phenyl)carbamate hydrochloride hydrate
- Givinostat hydrochloride hydrate, >=95% (HPLC)
- Carbamic acid, (4-((hydroxyamino)carbonyl)phenyl)-, (6-((diethylamino)methyl)-2-naphthalenyl)methyl ester, monohydrochloride, monohydrate
- MLS006011093
- CCG-269504
- S2170
- 732302-99-7
- 6R2GQ94CB5
- HY-14842B
- DB-087856
- givinostat hydrate hydrochloride
- D12743
- Givinostat (ITF2357)?
- {6-[(diethylamino)methyl]naphthalen-2-yl}methyl [4-(hydroxycarbamoyl)phenyl]carbamate--hydrogen chloride--water (1/1/1)
- [6-(diethylaminomethyl)naphthalen-2-yl]methyl[4(hydroxycarbamoyl)phenyl]carbamate hydrochloride monohydrate
- {6-[(diethylamino)methyl]naphthalen-2-yl}methyl [4-(hydroxycarbamoyl)phenyl]carbamate hydrochloride hydrate
- Givinostat hydrochloride (USAN)
- CHEBI:231335
- Duvyzat (TN)
-
- MDL: MFCD18385007
- Inchi: 1S/C24H27N3O4.ClH.H2O/c1-3-27(4-2)15-17-5-7-21-14-18(6-8-20(21)13-17)16-31-24(29)25-22-11-9-19(10-12-22)23(28)26-30;;/h5-14,30H,3-4,15-16H2,1-2H3,(H,25,29)(H,26,28);1H;1H2
- InChI Key: FKGKZBBDJSKCIS-UHFFFAOYSA-N
- SMILES: Cl.O(C(NC1C=CC(C(NO)=O)=CC=1)=O)CC1C=CC2C=C(C=CC=2C=1)CN(CC)CC.O
Computed Properties
- Exact Mass: 475.18700
- Monoisotopic Mass: 475.1873988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 575
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.9Ų
Experimental Properties
- PSA: 100.13000
- LogP: 5.75090
Givinostat hydrochloride monohydrate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Givinostat hydrochloride monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-14842B-10mM*1mLinDMSO |
Givinostat hydrochloride monohydrate |
732302-99-7 | ≥98.0% | 10mM*1mLinDMSO |
¥940 | 2023-07-26 | |
| MedChemExpress | HY-14842B-5mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | ≥98.0% | 5mg |
¥900 | 2025-04-16 | |
| MedChemExpress | HY-14842B-10mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | ≥98.0% | 10mg |
¥1600 | 2025-04-16 | |
| MedChemExpress | HY-14842B-50mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | ≥98.0% | 50mg |
¥5600 | 2025-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KA309-1mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | 95+% | 1mg |
634CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KA309-5mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | 95+% | 5mg |
1395CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KA309-10mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | 95+% | 10mg |
2541CNY | 2021-05-08 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G129672-50mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | ≥95% | 50mg |
¥6417.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G129672-5mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | ≥95% | 5mg |
¥1053.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | G129672-10mg |
Givinostat hydrochloride monohydrate |
732302-99-7 | ≥95% | 10mg |
¥1819.90 | 2023-09-02 |
Givinostat hydrochloride monohydrate Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on Givinostat hydrochloride monohydrate
Recent Advances in Givinostat Hydrochloride Monohydrate (CAS: 732302-99-7) Research: A Comprehensive Update
Givinostat hydrochloride monohydrate (CAS: 732302-99-7), a potent histone deacetylase (HDAC) inhibitor, has garnered significant attention in recent years due to its therapeutic potential in various diseases, particularly in oncology and rare genetic disorders. This research brief aims to synthesize the latest findings on Givinostat, focusing on its mechanism of action, clinical applications, and recent advancements in formulation and delivery. The compound, developed by Italfarmaco, has shown promise in treating Duchenne muscular dystrophy (DMD), myeloproliferative neoplasms (MPNs), and other conditions characterized by aberrant HDAC activity.
Recent preclinical studies have elucidated the molecular mechanisms underlying Givinostat's efficacy. The compound selectively inhibits class I and II HDACs, leading to chromatin remodeling and modulation of gene expression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Givinostat hydrochloride monohydrate exhibits enhanced solubility and bioavailability compared to its anhydrous form, making it more suitable for oral administration. This finding is particularly relevant for chronic conditions requiring long-term treatment, such as DMD.
Clinical trials have provided compelling evidence of Givinostat's therapeutic benefits. The EPIDYS phase 3 trial (NCT02851797) evaluated Givinostat in ambulatory boys with DMD, showing significant improvements in muscle function and histology. Interim results presented at the 2023 World Muscle Society Congress revealed that patients treated with Givinostat experienced a slower decline in muscle strength compared to placebo. These findings position Givinostat as a potential disease-modifying therapy for DMD, addressing an unmet medical need in this patient population.
In the oncology space, Givinostat has demonstrated activity against myelofibrosis and polycythemia vera. A recent multicenter study published in Blood Advances (2024) reported that Givinostat, when combined with ruxolitinib, showed synergistic effects in reducing spleen volume and ameliorating constitutional symptoms in myelofibrosis patients. The study also noted a favorable safety profile, with most adverse events being grade 1 or 2. These results suggest that Givinostat hydrochloride monohydrate could play a role in combination therapies for MPNs.
Pharmacokinetic studies have further characterized Givinostat's properties. Research indicates that the monohydrate form (732302-99-7) exhibits improved stability and consistent absorption profiles across different patient populations. A 2024 publication in European Journal of Pharmaceutical Sciences compared various salt forms of Givinostat and concluded that the hydrochloride monohydrate offers optimal physicochemical properties for clinical use. This finding has important implications for formulation development and dosage optimization.
Emerging research has explored novel applications of Givinostat beyond its initial indications. Preclinical studies suggest potential benefits in neurodegenerative diseases, with a 2023 paper in Neurotherapeutics demonstrating that Givinostat reduces neuroinflammation and improves cognitive function in mouse models of Alzheimer's disease. Additionally, investigations into its immunomodulatory effects have opened new possibilities for autoimmune disease treatment. These expanding applications highlight the versatility of this HDAC inhibitor.
The manufacturing and quality control aspects of Givinostat hydrochloride monohydrate have also seen advancements. Recent analytical methods, including high-performance liquid chromatography (HPLC) with mass spectrometry detection, have been developed to ensure the purity and consistency of the active pharmaceutical ingredient. Regulatory filings indicate that the current Good Manufacturing Practice (cGMP) processes for 732302-99-7 have been optimized to meet the increasing demand for clinical and commercial supplies.
In conclusion, Givinostat hydrochloride monohydrate (732302-99-7) continues to demonstrate significant therapeutic potential across multiple disease areas. The latest research underscores its value as a targeted HDAC inhibitor with a favorable safety profile. Ongoing clinical trials and mechanistic studies are expected to further elucidate its full therapeutic potential and possibly expand its clinical applications. As development progresses, this compound may offer new treatment options for patients with limited alternatives, particularly in rare diseases and hematological malignancies.
732302-99-7 (Givinostat hydrochloride monohydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)